Cas no 168208-62-6 (5-(Benzyloxy)oxepan-2-one)

• Product Name: 5-(Benzyloxy)oxepan-2-one
• CAS No: 168208-62-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 6266095
• PubChem ID: 15189644
• Update Time: 2025-11-01

5-(Benzyloxy)oxepan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-phenylmethoxyoxepan-2-one
• 168208-62-6
• SCHEMBL664313
• EN300-37346842
• 5-(benzyloxy)oxepan-2-one
• 5-(benzyloxy)-oxepan-2-one
• 5-(Benzyloxy)oxepan-2-one

• Inchi： 1S/C13H16O3/c14-13-7-6-12(8-9-15-13)16-10-11-4-2-1-3-5-11/h1-5,12H,6-10H2
• InChI Key： MQLRHBIRPJOGSC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1CCOC(CC1)=O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-(Benzyloxy)oxepan-2-one

Introduction to 5-(Benzyloxy)oxepan-2-one (CAS No. 168208-62-6)

5-(Benzyloxy)oxepan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 168208-62-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxepane class, characterized by a five-membered lactone ring, which imparts unique structural and chemical properties suitable for various synthetic applications. The presence of a benzyloxy substituent at the 5-position of the oxepane ring enhances its reactivity and potential utility in the development of bioactive molecules.

The structural motif of 5-(Benzyloxy)oxepan-2-one makes it an intriguing scaffold for medicinal chemists. The oxepane ring is known for its stability and flexibility, which can be exploited to design molecules with improved pharmacokinetic profiles. Additionally, the benzyloxy group serves as a protective moiety that can be selectively modified or removed during synthetic transformations, allowing for the exploration of diverse chemical space. This dual functionality has positioned 5-(Benzyloxy)oxepan-2-one as a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in oxepane derivatives due to their demonstrated biological activity across multiple therapeutic areas. Studies have highlighted the potential of oxepane-based compounds as scaffolds for kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The benzyloxy substituent in 5-(Benzyloxy)oxepan-2-one contributes to its ability to interact with biological targets through hydrophobic and dipole-dipole interactions, making it a promising candidate for drug discovery efforts.

One of the most compelling aspects of 5-(Benzyloxy)oxepan-2-one is its versatility in synthetic chemistry. The oxepane ring can undergo various transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and ring-opening modifications, enabling the construction of structurally diverse derivatives. These synthetic pathways have been leveraged to explore novel analogs with enhanced potency and selectivity. For instance, recent research has demonstrated the utility of 5-(Benzyloxy)oxepan-2-one in generating libraries of oxepane-based compounds for high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The pharmacological profile of 5-(Benzyloxy)oxepan-2-one has been investigated in several preclinical studies. These investigations have revealed promising activities against targets relevant to inflammatory diseases, neurodegenerative disorders, and cancer. The ability of this compound to modulate key biological pathways suggests its potential as a lead molecule or building block for further optimization. Furthermore, the favorable physicochemical properties of 5-(Benzyloxy)oxepan-2-one, such as solubility and metabolic stability, make it an attractive candidate for further development into clinical candidates.

Advances in computational chemistry have also played a crucial role in understanding the interactions between 5-(Benzyloxy)oxepan-2-one and biological targets. Molecular modeling studies have provided insights into how the compound binds to enzymes and receptors, guiding the design of more effective derivatives. These computational approaches have been complemented by experimental validations, reinforcing the importance of structure-activity relationships (SAR) in optimizing oxepane-based drug candidates.

The synthesis of 5-(Benzyloxy)oxepan-2-one itself is another area where innovation has been observed. Recent methodologies have focused on developing greener and more efficient synthetic routes to this intermediate. For example, catalytic asymmetric methods have been employed to introduce chirality into the oxepane core, enabling access to enantiomerically pure derivatives with enhanced biological activity. Such advancements not only improve yield but also align with sustainable chemistry principles.

In conclusion,5-(Benzyloxy)oxepan-2-one (CAS No. 168208-62-6) represents a significant asset in pharmaceutical research due to its structural versatility and potential biological activity. Its role as a scaffold for drug discovery continues to be explored through interdisciplinary efforts combining synthetic chemistry, computational modeling, and pharmacological evaluation. As our understanding of its properties grows,5-(Benzyloxy)oxepan-2-one is poised to contribute further to the development of novel therapeutic agents addressing unmet medical needs.